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Compound of Interest

Compound Name: MRS2395

Cat. No.: B1246216 Get Quote

This guide provides crucial safety, handling, and disposal information for MRS2395, a potent

P2Y12 receptor antagonist used in research. The following procedures are based on general

laboratory safety protocols and publicly available data, as a specific Material Safety Data Sheet

(MSDS) was not publicly available. Researchers should always consult their institution's safety

guidelines and, if possible, obtain the supplier-specific SDS before handling this compound.

Personal Protective Equipment (PPE)
When handling MRS2395, especially in powdered form, appropriate personal protective

equipment is essential to minimize exposure.[1][2][3] Standard laboratory PPE should be used,

with specific attention to the following:

Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are

required to protect against accidental splashes.[1] A face shield may be necessary when

handling larger quantities or if there is a significant risk of splashing.

Hand Protection: Chemical-resistant gloves, such as nitrile or latex, should be worn to

prevent skin contact.[1] Gloves should be inspected before use and changed immediately if

contaminated.

Body Protection: A standard laboratory coat must be worn to protect street clothes from

contamination.[1]
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Respiratory Protection: When handling the powdered form of MRS2395 outside of a certified

chemical fume hood, a respirator may be necessary to prevent inhalation. The appropriate

type of respirator should be determined by a qualified safety professional based on a risk

assessment.

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of MRS2395 and

ensure a safe laboratory environment.

Handling:

Weighing and Aliquoting: Handle the powdered form of MRS2395 in a well-ventilated area,

preferably within a chemical fume hood or a powder handling enclosure, to minimize

inhalation risk.[3] Use designated spatulas and weigh boats.[4]

Solution Preparation: MRS2395 is often dissolved in solvents like Dimethyl Sulfoxide

(DMSO) for experimental use. When preparing solutions, work in a fume hood and avoid

direct contact with the solvent and the compound.

General Practices: Avoid creating dust when handling the powder. Keep containers closed

when not in use.[4] After handling, wash hands thoroughly.

Storage:

Temperature: Store MRS2395 at -20°C for long-term stability.[5] Some suppliers may ship

the product at room temperature, but it is recommended to store it under the conditions

specified in the Certificate of Analysis upon receipt.[6]

Container: Keep the compound in its original, tightly sealed container to protect it from

moisture and light.

Segregation: Store MRS2395 away from incompatible materials. While specific

incompatibilities are not documented without an MSDS, it is good practice to store it

separately from strong oxidizing agents, acids, and bases.[7]

Disposal Plan
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Dispose of MRS2395 and any contaminated materials in accordance with institutional and local

regulations for chemical waste.

Waste Categorization: Unused MRS2395 and solutions containing it should be treated as

chemical waste.

Collection: Collect waste in a designated, properly labeled, and sealed container. Do not mix

with other waste streams unless compatibility is known.

Contaminated Materials: Dispose of items such as gloves, weigh boats, and pipette tips that

have come into contact with MRS2395 as solid chemical waste.

Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. The

rinsate should be collected as chemical waste. Once decontaminated, the empty container

can be disposed of according to institutional guidelines.[8]

Non-Hazardous Waste: In the absence of a formal hazardous waste determination, it is

prudent to handle all waste associated with MRS2395 as chemical waste.[9][10][11]

Data Presentation
Chemical and Pharmacological Properties of MRS2395

Property Value Source

Molecular Formula C₂₀H₃₀ClN₅O₄ [5]

Molecular Weight 439.94 g/mol [5]

Function P2Y12 Receptor Antagonist [5]

Ki for ADP-induced platelet

aggregation
3.7 µM (in rat platelets)

IC₅₀ for ADP-induced cAMP

inhibition

7 µM (in rat platelets with

PGE1)
[6]

In Vivo Experimental Parameters
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Parameter Details Source

Animal Model Mice (e.g., C57BL/6) [12]

Dose 1.5 mg/kg [12]

Route of Administration Intraperitoneal (i.p.) injection [12]

Vehicle DMSO solution [12]

Frequency Every other day for 5 days [12]

Experimental Protocols
Representative In Vivo Protocol for MRS2395
Administration in Mice
This protocol is a generalized example based on published research and should be adapted to

specific experimental needs and institutional guidelines.[13][14][15][16]

Animal Acclimation: Acclimate mice to the facility for at least one week before the start of the

experiment.

Formulation Preparation:

On the day of the experiment, prepare a stock solution of MRS2395 in DMSO.

Further dilute the stock solution with sterile saline or phosphate-buffered saline (PBS) to

the final desired concentration for injection. The final concentration of DMSO should be

minimized to avoid toxicity.

Dosing:

Weigh each mouse to determine the precise injection volume.

Administer MRS2395 (e.g., at 1.5 mg/kg) via intraperitoneal injection using a sterile

syringe and an appropriate gauge needle.[12]
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Administer an equivalent volume of the vehicle solution (e.g., DMSO in saline) to the

control group.

Monitoring:

Monitor the animals for any adverse reactions following the injection.

Proceed with the experimental paradigm (e.g., behavioral testing, tissue collection) at the

predetermined time points.

Euthanasia and Tissue Collection:

At the end of the experiment, euthanize the animals using an approved method.

Collect tissues or blood as required for downstream analysis.
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Caption: P2Y12 receptor signaling pathway and the inhibitory action of MRS2395.

General Experimental Workflow for In Vivo Studies
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Caption: A generalized workflow for in vivo experiments involving MRS2395.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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